![molecular formula C16H15N3O3S B2467300 3-acetyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide CAS No. 1396847-52-1](/img/structure/B2467300.png)
3-acetyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide
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Overview
Description
Pyrazolo[3,4-b]pyridine derivatives are a group of heterocyclic compounds that present two possible tautomeric forms: the 1H- and 2H-isomers . They are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer .
Synthesis Analysis
Based on scaffold hopping and computer-aided drug design, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized . A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Molecular Structure Analysis
The molecular structure of these compounds is complex, with a pyrazolo[3,4-b]pyridine core . More detailed structural analysis would require specific information about the compound .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds are complex and involve several steps . The specific reactions would depend on the exact structure of the compound.Scientific Research Applications
Antimicrobial and Antifungal Activities
Research on pyrazolo[3,4-b]pyridine scaffolds bearing benzenesulfonamide moieties has shown significant promise in the antimicrobial and antifungal domains. Chandak et al. (2013) synthesized a library of such compounds and evaluated them for in vitro antibacterial activity against pathogenic strains like Staphylococcus aureus, Escherichia coli, and others, as well as antifungal activity against Saccharomyces cerevisiae and Candida albicans. These studies underline the potential of benzenesulfonamide derivatives in developing new antimicrobial agents (Chandak et al., 2013).
Cancer Research
In cancer research, the focus has been on the synthesis and evaluation of sulfonamide derivatives for their anticancer properties. Various studies have identified compounds within this class that exhibit promising activity against different cancer cell lines, including breast cancer (MCF7) and hepatocellular carcinoma (HEPG-2). For instance, Ghorab et al. (2014) reported on the anti-breast cancer evaluation of novel N-(guanidinyl)benzenesulfonamides, highlighting compounds with IC50 values suggesting significant anticancer activity (Ghorab et al., 2014).
Enzyme Inhibition
The utility of benzenesulfonamide derivatives extends into enzyme inhibition, with studies focusing on their effects on human carbonic anhydrases. These enzymes are pivotal in various physiological processes, and their inhibition can have therapeutic implications. Gul et al. (2016) synthesized and evaluated the carbonic anhydrase inhibitory effects of certain benzenesulfonamide derivatives, identifying compounds with nanomolar inhibition constants against human carbonic anhydrases I and II, which play roles in various diseases, including glaucoma and cancer (Gul et al., 2016).
Mechanism of Action
Target of Action
Compounds with similar pyrazolo[1,5-a]pyrimidine structures have been reported to inhibit cdk2, a protein kinase involved in cell cycle regulation .
Mode of Action
It’s likely that it interacts with its targets by binding to the active site, thereby inhibiting the function of the target protein .
Biochemical Pathways
Given its potential inhibition of cdk2, it may affect cell cycle progression and dna replication .
Result of Action
Similar compounds have been shown to inhibit cell growth and induce apoptosis in certain cell lines .
Future Directions
properties
IUPAC Name |
3-acetyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-12(20)13-5-4-6-15(9-13)23(21,22)18-11-14-10-17-19-8-3-2-7-16(14)19/h2-10,18H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOGKPJQKPMFMST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)S(=O)(=O)NCC2=C3C=CC=CN3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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